106-29-6(Geranyl Butyrate),ag76,FEMA 2512

Geranyl Butyrate Properties

Names and Identifiers

- 3,7-Dimethylocta-2,6-dien-1-yl butyrate
- 3,7-DIMETHYL-2,6-OCTADIEN-1-YL N-BUTYRATE
- 3,7-DIMETHYLOCTA-2(TRANS), 6-DIENYL BUTANOATE
- FEMA 2512
- GERANYL N-BUTYRATE
- TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YL BUTANOATE
- TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YL BUTYRATE
- (2E)-3,7-Dimethyl-2,6-octadienyl butyrate
- 3,7-dimethyl-2,6-octadienylester,(E)-
- 3,7-dimethyl-2,6-octadienylester,(e)-butanoicaci
- 3,7-dimethyl-2,6-octadienylester,(E)-Butanoicacid
- 3,7-dimethyl-2,6-octadienylester,(e)-butyricaci
- ag76
- Butanoic acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
- Butyric acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
- butyricacidgeranylester
- Geraniol butyrate
- Geranyl butanoate
- Geranyl butyrate natural
- geranyl butyrate
- (E)-3,7-Dimethyl-2,6-octadienyl butyrate
- Geranylbutyrat
- Neryl n-butyrate
- 3,7-dimethyl-2,6-octadienyl ester, (E)-Butanoic acid
- 3,7-dimethyl-2,6-octadienyl ester, (e)-butanoic aci
- geraniolbutyrate
- geranylbutanoate
- +Expand
- MDL： MFCD00036538
- InChIKey： ZSBOMYJPSRFZAL-JLHYYAGUSA-N
- Inchi： 1S/C14H24O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h8,10H,5-7,9,11H2,1-4H3/b13-10+
- SMILES： CCCC(=O)OC/C=C(\C)/CCC=C(C)C

Computed Properties

Exact Mass: 224.17763g/mol
Surface Charge: 0
XLogP3: 4.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 8
Monoisotopic Mass: 224.17763g/mol
Monoisotopic Mass: 224.17763g/mol
Topological Polar Surface Area: 26.3Å²
Heavy Atom Count: 16
Complexity: 258
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: 4.02240
PSA: 26.30000
Refractive Index: 1.461
Boiling Point: 151-153 ºC
Flash Point: 113 ºC
FEMA: 2512 | GERANYL BUTYRATE
Color/Form: Colorless to yellowish oily liquid
Solubility: Soluble in organic solvents such as ethanol \ ether \ acetone \ ethyl acetate, insoluble in water \ glycerol \ propylene glycol
Density: 0.896

Geranyl Butyrate Security Information

RTECS：ES9990000
WGK Germany：2
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Risk Phrases： R36/37/38

Geranyl Butyrate Customs Data

HS CODE：2930200015
Customs Data：

China Customs Code:
2930200015

Overview:

2930200015 Butachlor\pebulate \Herbicidal enemy\Metronidazole, etc. [including cyclopropane].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

Summary:

2930200015 butyrate.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

Geranyl Butyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007DKG-5g	3,7-Dimethylocta-2,6-dien-1-yl butyrate	106-29-6	98%	5g	$4.00
A2B Chem LLC	AD43376-5g	3,7-Dimethylocta-2,6-dien-1-yl butyrate	106-29-6	98%	5g	$4.00	2024-04-20
Aaron	AR007DSS-5g	3,7-Dimethylocta-2,6-dien-1-yl butyrate	106-29-6	97%	5g	$4.00
Ambeed	A532173-5g	3,7-Dimethylocta-2,6-dien-1-yl butyrate	106-29-6	98%	5g	$5.0
eNovation Chemicals LLC	D279535-25g	3,7-Dimethylocta-2,6-dien-1-yl butyrate	106-29-6	97%	25g	$200	2022-10-16
Key Organics Ltd	AS-64315-100G	(2E)-3,7-dimethylocta-2,6-dien-1-yl butanoate	106-29-6	>97%	100g	£128.00	2023-09-08
TRC	G254105-1g	Geranyl Butyrate	106-29-6		1g	$ 75.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G165698-5g	Geranyl Butyrate	106-29-6	95%(mixture of isomers)	5g	¥51.90	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1148608-500g	Geranyl butyrate	106-29-6	98%	500g	￥984	2023-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G859118-25g	Geranyl butyrate natural	106-29-6	≥97%	25g	￥269.00	2022-01-10

Geranyl Butyrate Suppliers

SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:106-29-6)

MR./MRS.:ZHANG JING LI

Phone:19821570922

Email:angela@labgogo.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:106-29-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Org. Chem. Front., 2014,1, 1145-1149
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
9. Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†

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Cas no 106-29-6 (Geranyl Butyrate)

Geranyl Butyrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Geranyl Butyrate Security Information

Geranyl Butyrate Customs Data

China Customs Code:

Overview:

Summary:

Geranyl Butyrate Price

Geranyl Butyrate Suppliers

Geranyl Butyrate Related Literature

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